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Compound of Interest

Compound Name: Tipranavir

CAS No.: 174484-41-4; 191150-83-1

Cat. No.: B15606267

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tipranavir (TPV), a non-peptidic protease inhibitor of the human immunodeficiency virus (HIV),

has garnered significant interest for its potential applications beyond antiretroviral therapy.[1][2]

Notably, emerging research has highlighted its cytotoxic and pro-apoptotic effects in various

cancer cell lines, suggesting a promising role as a repurposed anti-cancer agent.[3] This

document provides detailed application notes and protocols for designing and conducting cell

culture experiments to investigate the effects of Tipranavir.

Data Presentation
Tipranavir Efficacy Across Various Cell Lines
The following table summarizes the half-maximal inhibitory concentration (IC50) and cytotoxic

concentration (CC50) of Tipranavir in different cell lines, providing a reference for dose-range

finding studies.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Tipranavir-Induced Apoptosis in Gastric Cancer Stem
Cells (GCSCs)
Quantitative analysis of apoptosis induction by Tipranavir in GCSC1 and GCSC2 cell lines

using Annexin V-FITC/PI staining followed by flow cytometry.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Signaling Pathways and Experimental Workflows
Tipranavir-Induced Apoptosis Signaling Pathway in
Gastric Cancer Stem Cells
Tipranavir has been shown to induce apoptosis in gastric cancer stem cells by targeting the

serine protease PRSS23. This initiates a signaling cascade involving the activation of p38
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MAPK, which in turn upregulates IL-24, leading to the activation of the mitochondrial apoptotic

pathway.[3]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Tipranavir-induced apoptosis signaling cascade in gastric cancer stem cells.

General Experimental Workflow for Investigating
Tipranavir's Effects
This workflow outlines the key steps for characterizing the in vitro effects of Tipranavir on a

chosen cell line.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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